Cas no 223699-95-4 (Benzoic acid, 3-acetyl-4-ethoxy- (9CI))

• Product Name: Benzoic acid, 3-acetyl-4-ethoxy- (9CI)
• CAS No: 223699-95-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1023065
• PubChem ID: 21956804
• Update Time: 2025-07-16

Benzoic acid, 3-acetyl-4-ethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-acetyl-4-ethoxy- (9CI)
• 3-acetyl-4-ethoxyBenzoic acid
• SCHEMBL5874111
• DA-24367
• 223699-95-4
• 3-acetyl-4-ethoxybenzoicacid

• Inchi： 1S/C11H12O4/c1-3-15-10-5-4-8(11(13)14)6-9(10)7(2)12/h4-6H,3H2,1-2H3,(H,13,14)
• InChI Key： RIKPTLDRVDPEJW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(=O)O)=CC=1C(C)=O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Additional information on Benzoic acid, 3-acetyl-4-ethoxy- (9CI)

Comprehensive Overview of Benzoic acid, 3-acetyl-4-ethoxy- (9CI) (CAS No. 223699-95-4)

Benzoic acid, 3-acetyl-4-ethoxy- (9CI), with the CAS number 223699-95-4, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fine chemicals. This compound, characterized by its unique molecular structure, is often utilized as an intermediate in the synthesis of more complex molecules. Its acetyl and ethoxy functional groups make it a versatile building block for researchers and industrial chemists alike.

In recent years, the demand for 3-acetyl-4-ethoxy benzoic acid has surged due to its potential applications in drug development. With the rise of personalized medicine and targeted therapies, researchers are increasingly exploring novel intermediates like this compound to create more effective and safer medications. The compound's CAS 223699-95-4 is frequently searched in academic databases and patent filings, highlighting its relevance in cutting-edge research.

One of the key reasons for the growing interest in Benzoic acid, 3-acetyl-4-ethoxy- (9CI) is its role in the synthesis of flavonoids and polyphenols, which are known for their antioxidant properties. As consumers become more health-conscious, the demand for natural and synthetic antioxidants has skyrocketed. This compound's ability to serve as a precursor in such syntheses positions it as a valuable asset in the nutraceutical and functional food industries.

From an industrial perspective, CAS 223699-95-4 is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting eco-friendly manufacturing processes, and intermediates like 3-acetyl-4-ethoxy benzoic acid are being evaluated for their compatibility with these methods. This aligns with global trends toward reducing environmental impact and improving process efficiency.

The compound's molecular stability and reactivity make it a subject of interest in computational chemistry and molecular modeling. Researchers are using advanced algorithms to predict its behavior in various chemical reactions, which can accelerate drug discovery and material science projects. This intersection of chemistry and technology is a hot topic in scientific communities.

Another area where Benzoic acid, 3-acetyl-4-ethoxy- (9CI) is gaining traction is in the development of cosmetic ingredients. With the beauty industry focusing on anti-aging and skin-brightening formulations, this compound's derivatives are being explored for their potential benefits. Its CAS number 223699-95-4 is often referenced in patents related to cosmetic chemistry.

In summary, Benzoic acid, 3-acetyl-4-ethoxy- (9CI) (CAS 223699-95-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, nutraceuticals, and cosmetics. Its unique structure and reactivity make it a valuable intermediate for researchers and industries alike. As scientific advancements continue, the relevance of this compound is expected to grow, particularly in areas like green chemistry, drug discovery, and sustainable manufacturing.